Methanesulfonic acid, trifluoro-, oxiranylmethyl ester

• CAS No.: 95648-11-6
• Molecular Formula: C4H5F3O4S
• Molecular Weight: 206.14 g/mol
• IUPAC Name: oxiran-2-ylmethyl trifluoromethanesulfonate
• InChI: InChI=1S/C4H5F3O4S/c5-4(6,7)12(8,9)11-2-3-1-10-3/h3H,1-2H2
• InChI Key: IBFRBNCRKBAISE-UHFFFAOYSA-N
• SMILES: C1C(O1)COS(=O)(=O)C(F)(F)F
• Pictograms: Irritant

Description

“Methanesulfonic acid, trifluoro-, oxiranylmethyl ester” is a compound derived from methanesulfonic acid and trifluoromethanesulfonic acid. Methanesulfonic acid (MsOH) is an organosulfuric, colorless liquid with the molecular formula CH3SO3H. It is the simplest of the alkylsulfonic acids. Trifluoromethanesulfonic acid (TfOH), also known as triflic acid, is a sulfonic acid with the chemical formula CF3SO3H. It is one of the strongest known acids and is mainly used in research as a catalyst for esterification.

Molecular Structure Analysis

The molecular structure of the parent compounds, methanesulfonic acid and trifluoromethanesulfonic acid, are well established. Methanesulfonic acid has the structure H3C−S(=O)2−OH, and trifluoromethanesulfonic acid has the structure CF3SO3H. The exact structure of “this compound” would depend on how these parent compounds are combined.

Physical and Chemical Properties Analysis

The physical and chemical properties of the parent compounds, methanesulfonic acid and trifluoromethanesulfonic acid, are well documented. Methanesulfonic acid is a clear, colorless liquid with a density of 1.48 g/cm3. Trifluoromethanesulfonic acid is also a colorless liquid, with a density of 1.696 g/mL. The specific physical and chemical properties of “this compound” would depend on its exact molecular structure.

Safety and Hazards

The safety data sheets for methanesulfonic acid indicate that it is corrosive to metals, harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, may cause respiratory irritation, and is harmful to aquatic life. Trifluoromethanesulfonic acid has similar hazards.

Future Directions

Trifluoromethanesulfonic acid (TfOH) is one of the superior catalysts for acylation. The catalytic activity of TfOH in C - and/or O -acylation has broadened the use of various substrates under mild and neat or forced conditions. This suggests potential future directions in the use of “Methanesulfonic acid, trifluoro-, oxiranylmethyl ester” in similar applications.